Cas no 84062-60-2 ( )

• Product Name: &nbsp
• CAS No: 84062-60-2
• MF: C₂₂H₂₈O₉
• MW: 436.452327728271
• CID: 882251
• PubChem ID: 158475
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 5H-1,11c.β.-(Epoxymethano)phenanthro[10,1-bc]pyran-5,10(6a.β.H)-dione,1,2,3,3a.β.,4,7,7a.α.,11,11a,11b.α.-decahydro-1.α.,2.α.,4.β.,11.β.-tetrahydroxy-3.α.,8,11a.β.-trimethyl-, 4-acetate
• NSC126765
• 1W45S57JD6
• 84062-60-2
• Holacanthone
• 2H-1,11c-beta-(Epoxymethano)-phenanthro(10,1-bc)pyran-5,10(3H,6a-beta-H)-dione, 1,3a-beta,4,7,7a-alpha,11,11a,11b-octahydro-1-alpha,2-alpha,4-beta,11-beta-tetrahydroxy-3-alpha,18,11a-beta-trimethyl-, 4-acetate
• Picras-3-ene-2,16-dione, 15-(acetyloxy)-11,20-epoxy-1,11,12-trihydroxy-
• CHEMBL458908
• DTXSID201318012
• UNII-1W45S57JD6
• NCI60_000614
• 5H-1,1-bc]pyran-5,10(6a.beta.H)-dione,1,2,3,3a.beta.,4,7,7a.alpha.,11,11a,11b.alpha.-decahydro-1.alpha.,2.alpha.,4.beta.,11.beta.-tetrahydroxy-3.alpha.,8,11a.beta.-trimethyl-, 4-acetate
• PICRAS-3-ENE-2,16-DIONE, 15-(ACETYLOXY)-11,20-EPOXY-1,11,12-TRIHYDROXY-, (1.BETA.,11.BETA.,12.ALPHA.,15.BETA.)-
• Acetyl-glaucarubulone
• BRN 5461864
• (1.BETA.,11.BETA.,12.ALPHA.,15.BETA.)-15-(ACETYLOXY)-11,20-EPOXY-1,11,12-TRIHYDROXYPICRAS-3-ENE-2,16-DIONE
• NSC-126765
• [(1S,4R,5R,6R,7S,8R,11R,13S,17S,18S,19R)-4,5,17-trihydroxy-6,14,18-trimethyl-9,16-dioxo-3,10-dioxapentacyclo[9.8.0.01,7.04,19.013,18]nonadec-14-en-8-yl] acetate
• B633407K028
•  

• Inchi： 1S/C22H28O9/c1-8-5-12(24)17(26)20(4)11(8)6-13-21-7-29-22(28,19(20)21)16(25)9(2)14(21)15(18(27)31-13)30-10(3)23/h5,9,11,13-17,19,25-26,28H,6-7H2,1-4H3/t9-,11+,13-,14-,15-,16-,17-,19-,20-,21+,22+/m1/s1
• InChI Key： OFHVBIQKCNMHKC-FJSLBGAUSA-N
• SMILES： O1C[C@@]23[C@H]4C[C@H]5C(C)=CC([C@H]([C@]5(C)[C@H]2[C@@]1([C@@H]([C@H](C)[C@@H]3[C@H](C(=O)O4)OC(C)=O)O)O)O)=O

Computed Properties

• Exact Mass: 436.17333247g/mol
• Monoisotopic Mass: 436.17333247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 2
• Complexity: 913
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 11
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Quassinoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Quassinoids